ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride

• IUPAC Name: ethyl 4-[2-(dimethylamino)ethylamino]-2,6-dimethylpyridine-3-carboxylate;dihydrochloride
• InChI: InChI=1S/C14H23N3O2.2ClH/c1-6-19-14(18)13-11(3)16-10(2)9-12(13)15-7-8-17(4)5;;/h9H,6-8H2,1-5H3,(H,15,16);2*1H
• InChI Key: FZJPPMNBWVEGLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(N=C1C)C)NCCN(C)C.Cl.Cl
• Molecular Formula: C14H25Cl2N3O2
• Molecular Weight: 338.3 g/mol

Description

Ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride, also known as DMEN, is a chemical compound widely used in scientific research. DMEN has a unique structure that makes it an attractive candidate for various applications, including as a fluorescent probe, a ligand for metal ion detection, and a potential drug candidate.

Mechanism of Action

The mechanism of action of ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride is based on its ability to selectively bind to metal ions. ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has a unique structure that allows it to form a complex with metal ions, leading to a change in its fluorescence properties. This property makes ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride an excellent tool for detecting and quantifying metal ions in biological samples. Additionally, ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has been shown to have potential therapeutic effects due to its ability to bind to metal ions involved in disease processes.
Biochemical and Physiological Effects:
ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has been shown to have various biochemical and physiological effects. ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has been shown to selectively bind to metal ions involved in disease processes such as cancer and Alzheimer's disease. Additionally, ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has been shown to have potential therapeutic effects due to its ability to bind to metal ions involved in disease processes. However, further research is needed to fully understand the biochemical and physiological effects of ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has several advantages for lab experiments. ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride is a fluorescent probe that can be used to detect and quantify metal ions in biological samples. Additionally, ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has potential therapeutic effects due to its ability to bind to metal ions involved in disease processes. However, ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has some limitations for lab experiments. ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride is a relatively new compound, and its full potential has not been explored. Additionally, ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has limited solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride research. One potential direction is to explore the therapeutic potential of ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride for various diseases such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride. Another potential direction is to explore the use of ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride as a ligand for metal ion detection in various applications. Finally, further research is needed to optimize the synthesis method of ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride to improve its yield and purity.

Synthesis Methods

Ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride can be synthesized using a simple and efficient method. The synthesis involves the reaction between ethyl 4-chloro-2,6-dimethylnicotinate and N,N-dimethylethylenediamine in the presence of a base. The resulting product is then purified by recrystallization to obtain ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride dihydrochloride in high yield and purity.

Scientific Research Applications

Ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has been widely used in scientific research as a fluorescent probe for metal ions such as copper, zinc, and iron. ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has a unique structure that allows it to selectively bind to metal ions and emit fluorescence upon excitation. This property makes ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride a powerful tool for detecting and quantifying metal ions in biological samples. Additionally, ethyl 4-{[2-(dimethylamino)ethyl]amino}-2,6-dimethylnicotinate dihydrochloride has been used as a ligand for metal ion detection, and as a potential drug candidate for various diseases such as cancer and Alzheimer's disease.